1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C18H20Cl2N2O/c1-23-16-5-3-15(4-6-16)22-10-8-21(9-11-22)13-14-2-7-17(19)18(20)12-14/h2-7,12H,8-11,13H2,1H3
• InChI Key: WXYFQHUBGLGQQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H20Cl2N2O
• Molecular Weight: 351.3 g/mol

Description

1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine, also known as DMPP, is a chemical compound that has been extensively studied for its potential use in scientific research. DMPP belongs to the class of piperazine derivatives and is structurally similar to other compounds such as mCPP and TFMPP. In recent years, DMPP has gained attention due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine involves the activation of the serotonin receptor. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine acts as an agonist of the receptor, leading to the activation of downstream signaling pathways. The activation of these pathways results in various biochemical and physiological effects, including the regulation of mood, anxiety, and other neurological processes.
Biochemical and Physiological Effects
1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has been shown to have various biochemical and physiological effects. One of the primary effects of 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine is the regulation of the serotonin receptor. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has been shown to increase the activity of the receptor, leading to the activation of downstream signaling pathways. This activation results in the regulation of mood, anxiety, and other neurological processes.

Advantages and Limitations for Lab Experiments

1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has several advantages for use in lab experiments. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine is a potent agonist of the serotonin receptor, making it a valuable tool for investigating the role of the receptor in various processes. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine is also relatively easy to synthesize, making it a cost-effective option for large-scale production.
However, there are also limitations to the use of 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine in lab experiments. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has a relatively short half-life, making it difficult to maintain a consistent level of activation of the serotonin receptor. Additionally, 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has been shown to have some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine. One potential direction is the investigation of the role of 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine in the regulation of other neurological processes beyond mood and anxiety. Another potential direction is the development of more potent and selective agonists of the serotonin receptor, which could lead to a better understanding of the receptor's role in various processes.
Conclusion
In conclusion, 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine is a chemical compound that has gained attention for its potential use in scientific research. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has been shown to act as a potent agonist of the serotonin receptor, leading to the regulation of mood, anxiety, and other neurological processes. Despite some limitations, 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine remains a valuable tool for investigating the role of the serotonin receptor in various processes. There are several future directions for the study of 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine, which could lead to a better understanding of the receptor's role in various processes.

Scientific Research Applications

1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential use in scientific research. One of the primary applications of 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine is in the field of neuroscience. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has been shown to act as a potent agonist of the serotonin receptor, which is involved in the regulation of mood, anxiety, and other neurological processes. 1-(3,4-dichlorobenzyl)-4-(4-methoxyphenyl)piperazine has been used in various studies to investigate the role of the serotonin receptor in these processes.